Cas no 1997518-79-2 (Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 1997518-79-2
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 5998339
• PubChem ID: 165934282
• Update Time: 2025-06-22

Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-ethyl-5-methoxy-1-oxaspiro[2.5]octane-2-carboxylate
• EN300-700307
• 1997518-79-2
• Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C12H20O4/c1-4-12(10(13)15-3)11(16-12)7-5-6-9(8-11)14-2/h9H,4-8H2,1-3H3
• InChI Key： KRQXERPLYLFFFK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CCCC(C2)OC

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 2-ethyl-5-methoxy-1-oxaspiro[2.5]octane-2-carboxylate

Methyl 2-Ethyl-5-Methoxy-1-Oxaspiro[2.5]octane-2-Carboxylate: A Comprehensive Overview

Methyl 2-Ethyl-5-Methoxy-1-Oxaspiro[2.5]octane-2-Carboxylate (CAS No. 1997518-79-2) is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing only one atom, typically an oxygen or nitrogen atom. In this case, the spiro structure is formed by a five-membered and a six-membered ring system, with the oxygen atom serving as the bridgehead atom. The compound's structure includes an ethyl group at position 2, a methoxy group at position 5, and a methyl ester group at position 2 of the carboxylate moiety.

The synthesis of Methyl 2-Ethyl-5-Methoxy-1-Oxaspiro[2.5]octane-2-Carboxylate involves a series of intricate organic reactions, including ring-forming processes and functional group transformations. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption.

One of the most significant applications of this compound lies in its potential as a building block for drug discovery. The spirocyclic framework is known to exhibit interesting pharmacological properties, including high bioavailability and target specificity. Recent research has highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can modulate acetylcholinesterase activity, suggesting its potential as a lead molecule for developing novel therapeutics.

In addition to its pharmacological applications, Methyl 2-Ethyl-5-Methoxy-1-Oxaspiro[2.5]octane-2-Carboxylate has shown promise in materials science. Its rigid spirocyclic structure makes it an attractive candidate for designing advanced polymers and self-healing materials. Researchers have investigated its ability to form supramolecular assemblies under specific conditions, which could be exploited for creating stimuli-responsive materials with applications in sensors and drug delivery systems.

From a structural perspective, the compound's spiro arrangement imparts unique electronic and steric properties that influence its reactivity and stability. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the methoxy group at position 5 plays a critical role in stabilizing the molecule through resonance effects, while the ethyl group at position 2 contributes to steric hindrance, influencing both synthetic pathways and biological interactions.

Recent advancements in analytical techniques have also enhanced our understanding of this compound's physical properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular formula and stereochemistry. These techniques have also enabled researchers to study its degradation pathways under various environmental conditions, which is crucial for assessing its environmental impact and biodegradability.

In conclusion, Methyl 2-Ethyl-5-Methoxy-1-Oxaspiro[2.5]octane-2-Carboxylate (CAS No. 1997518-79-2) is a versatile compound with significant potential across multiple fields, including drug discovery and materials science. Its unique spirocyclic structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.